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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

bacteria to tazobactam, a β-lactamase inhibitor. Tazobactam is most commonly tested in

combination with a β-lactam antibiotic, such as piperacillin. The methodologies described

below are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and

the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Introduction
Tazobactam is a potent inhibitor of many β-lactamase enzymes, including penicillinases and

cephalosporinases. By inactivating these enzymes, tazobactam restores the in vitro activity of

β-lactam antibiotics against many resistant bacterial strains. Accurate in vitro susceptibility

testing is crucial for determining the potential clinical efficacy of tazobactam-containing

antimicrobial combinations. The most common methods for susceptibility testing are broth

microdilution, disk diffusion, and agar dilution.
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Recent updates to interpretive criteria, particularly for piperacillin/tazobactam against

Enterobacterales, have been implemented by both CLSI and EUCAST to better predict clinical

outcomes.[1][2][3][4] These changes were largely driven by data from clinical trials and

pharmacokinetic/pharmacodynamic (PK/PD) modeling.[1][2]

Key Experimental Protocols
Broth Microdilution Method
The broth microdilution method is a quantitative technique used to determine the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent. For piperacillin/tazobactam, a fixed

concentration of tazobactam is typically used.

Materials:

Mueller-Hinton Broth (MHB), cation-adjusted[5]

96-well microtiter plates

Piperacillin/tazobactam powder

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or broth for dilution

Incubator (35 ± 2°C)

Quality control (QC) strains (e.g., Escherichia coli ATCC 25922, Pseudomonas aeruginosa

ATCC 27853)[6]

Protocol:

Preparation of Antimicrobial Solution:

Reconstitute piperacillin/tazobactam according to the manufacturer's instructions.

Prepare a stock solution of piperacillin. A separate stock of tazobactam is used to achieve

a fixed concentration of 4 µg/mL in each well of the microtiter plate.[6][7][8][9]
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Perform serial two-fold dilutions of piperacillin in MHB across the wells of the microtiter

plate to achieve the desired concentration range (e.g., 0.008 to 128 µg/mL of piperacillin).

[10] Each well should also contain the fixed 4 µg/mL of tazobactam.

Inoculum Preparation:

From a pure, overnight culture on a non-selective agar plate, select several well-isolated

colonies.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.[11]

Within 15 minutes of preparation, dilute the standardized inoculum in MHB to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

[12]

Inoculation and Incubation:

Dispense 100 µL of the final bacterial inoculum into each well of the microtiter plate

containing the antimicrobial dilutions.[10]

Include a growth control well (inoculum without antibiotic) and a sterility control well (broth

without inoculum).

Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[10][12]

Result Interpretation:

After incubation, visually inspect the microtiter plate for bacterial growth (turbidity).

The MIC is the lowest concentration of piperacillin (in the presence of 4 µg/mL

tazobactam) that completely inhibits visible growth.[10][12]

Compare the MIC value to the established breakpoints from CLSI or EUCAST to

categorize the isolate as Susceptible (S), Susceptible-Dose Dependent (SDD),

Intermediate (I), or Resistant (R).
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Disk Diffusion Method (Kirby-Bauer)
The disk diffusion method is a qualitative or semi-quantitative test that measures the zone of

inhibition around an antibiotic-impregnated disk.

Materials:

Mueller-Hinton Agar (MHA) plates (4 mm depth)[11]

Piperacillin/tazobactam disks (e.g., 100/10 µg for CLSI, 30/6 µg for EUCAST)[13][14]

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Incubator (35 ± 2°C)

Ruler or caliper for measuring zone diameters

QC strains

Protocol:

Inoculum Preparation:

Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as

described for the broth microdilution method.[11]

Inoculation of Agar Plate:

Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the

suspension and remove excess liquid by pressing it against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure uniform

growth.[15][16]

Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[11]
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Application of Disks and Incubation:

Aseptically apply the piperacillin/tazobactam disk to the center of the inoculated agar

surface.

Ensure the disk is in firm contact with the agar.

Within 15 minutes of applying the disks, invert the plates and incubate at 35 ± 2°C for 16-

20 hours in ambient air.[11][15] For Staphylococcus spp., do not exceed 35°C to ensure

detection of methicillin resistance.[15]

Result Interpretation:

After incubation, measure the diameter of the zone of complete growth inhibition in

millimeters (mm), including the diameter of the disk.

Compare the measured zone diameter to the interpretive criteria provided by CLSI or

EUCAST to determine the susceptibility category.

Agar Dilution Method
Agar dilution is a quantitative method for MIC determination where varying concentrations of

the antimicrobial agent are incorporated into the agar medium.

Materials:

Mueller-Hinton Agar (MHA)

Piperacillin/tazobactam powder

Petri dishes

Bacterial inoculum standardized to 0.5 McFarland turbidity

Inoculum replicating device (e.g., multipoint inoculator)

Incubator (35 ± 2°C)

QC strains
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Protocol:

Preparation of Antimicrobial-Containing Agar Plates:

Prepare a stock solution of piperacillin/tazobactam.

Melt a sufficient volume of MHA and cool it to 45-50°C in a water bath.

Add the appropriate volume of the antimicrobial stock solution to the molten agar to

achieve the desired final concentrations. A fixed concentration of 4 µg/mL tazobactam is

typically used.[6]

Mix thoroughly and pour the agar into sterile petri dishes.

Allow the plates to solidify at room temperature.

Prepare a control plate containing no antibiotic.

Inoculum Preparation:

Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

Dilute the standardized suspension to achieve a final inoculum of approximately 10⁴ CFU

per spot on the agar surface.

Inoculation and Incubation:

Using a multipoint inoculator, apply the standardized bacterial inoculum to the surface of

each agar plate, including the control plate.

Allow the inoculum spots to dry completely before inverting the plates.

Incubate the plates at 35 ± 2°C for 16-20 hours.

Result Interpretation:

The MIC is the lowest concentration of piperacillin (with 4 µg/mL tazobactam) that inhibits

the growth of the organism. This is observed as the lowest concentration plate with no
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visible growth at the inoculation spot.

Quantitative Data Summary
Table 1: CLSI Interpretive Criteria for Piperacillin/Tazobactam against Enterobacterales[1]

Interpretive Category MIC (µg/mL)
Disk Diffusion Zone
Diameter (mm) (100/10 µg
disk)

Susceptible (S) ≤ 8/4 ≥ 25

Susceptible-Dose Dependent

(SDD)
16/4 21 - 24

Resistant (R) ≥ 32/4 ≤ 20

Table 2: EUCAST Interpretive Criteria for Piperacillin/Tazobactam against Enterobacterales

Interpretive Category MIC (µg/mL)

Susceptible, standard dosing regimen (S) ≤ 8/4

Susceptible, increased exposure (I) > 8/4 to 16/4

Resistant (R) > 16/4

Note: EUCAST does not provide disk diffusion breakpoints for piperacillin/tazobactam against

Enterobacterales in their current tables.

Table 3: Quality Control Ranges for Piperacillin/Tazobactam
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Quality Control
Strain

Method MIC (µg/mL)
Zone Diameter
(mm)

Escherichia coli ATCC

25922
Broth Microdilution 1/4 - 4/4

Disk Diffusion (100/10

µg)
24 - 30

Pseudomonas

aeruginosa ATCC

27853

Broth Microdilution 1/4 - 8/4

Disk Diffusion (100/10

µg)
25 - 33

QC ranges are subject to change and should be verified against the latest CLSI or EUCAST

documents.
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Caption: Workflow for Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Disk Diffusion Susceptibility Testing.
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Caption: Workflow for Agar Dilution Susceptibility Testing.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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